(3-Bromo-2-((4-chlorobenzyl)oxy)-5-methylphenyl)boronic acid
Overview
Description
“(3-Bromo-2-((4-chlorobenzyl)oxy)-5-methylphenyl)boronic acid” is a chemical compound with the molecular formula C13H11BBrClO3 and a molecular weight of 341.39300 . It’s commonly used in laboratory chemicals and the manufacture of substances .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring (C6H5-) attached to a boronic acid group (B(OH)2), a bromine atom (Br), a chlorine atom (Cl), and a methyl group (CH3) via an oxygen atom .
Chemical Reactions Analysis
Boronic acids and their derivatives, including this compound, are known to participate in various chemical reactions. They are particularly valuable in Suzuki-Miyaura coupling, a type of cross-coupling reaction used to form carbon-carbon bonds .
Physical And Chemical Properties Analysis
This compound has a density of 1.59g/cm3, a boiling point of 496.2ºC at 760 mmHg, and a melting point of 104-109ºC (lit.) . Its exact mass is 339.96700, and it has a LogP value of 2.36130, indicating its lipophilicity .
Scientific Research Applications
Suzuki–Miyaura Coupling
This compound can be used in the Suzuki–Miyaura (SM) cross-coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Anti-Markovnikov Hydromethylation
Paired with a Matteson–CH2– homologation, protodeboronation allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .
4. Synthesis of d-®-coniceine and indolizidine 209B The protodeboronation was further used in the formal total synthesis of d-®-coniceine and indolizidine 209B .
Boron Neutron Capture Therapy (BNCT)
Although not directly mentioned for this specific compound, boronic acids and their derivatives have been used in Boron Neutron Capture Therapy (BNCT), a non-invasive approach for the destruction of cancer cells .
Material Science
This compound could potentially be used in material science research, as boronic acids and their derivatives have been used in the synthesis of various materials .
Safety and Hazards
This compound is classified as a skin irritant (Category 2), eye irritant (Category 2), and can cause specific target organ toxicity upon single exposure (Category 3). It may also cause long-lasting harmful effects to aquatic life (Category 4) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water in case of eye contact .
Future Directions
properties
IUPAC Name |
[3-bromo-2-[(4-chlorophenyl)methoxy]-5-methylphenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BBrClO3/c1-9-6-12(15(18)19)14(13(16)7-9)20-8-10-2-4-11(17)5-3-10/h2-7,18-19H,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKUPKFVGBUWCOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1OCC2=CC=C(C=C2)Cl)Br)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BBrClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60584578 |
Source
|
| Record name | {3-Bromo-2-[(4-chlorophenyl)methoxy]-5-methylphenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60584578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
849052-18-2 |
Source
|
| Record name | B-[3-Bromo-2-[(4-chlorophenyl)methoxy]-5-methylphenyl]boronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=849052-18-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | {3-Bromo-2-[(4-chlorophenyl)methoxy]-5-methylphenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60584578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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